Cas no 35582-08-2 (3-Oxazol-2-yl-phenylamine)

3-Oxazol-2-yl-phenylamine is a heterocyclic aromatic compound featuring an oxazole ring linked to a phenylamine group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The oxazole moiety enhances reactivity and binding affinity, while the phenylamine group provides versatility for further functionalization. Its well-defined molecular architecture is advantageous for applications in medicinal chemistry, particularly in the development of bioactive molecules and ligands for catalysis. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its synthetic utility and structural specificity make it a preferred choice for researchers designing novel heterocyclic frameworks.

3-Oxazol-2-yl-phenylamine structure

Product Name:3-Oxazol-2-yl-phenylamine

CAS No:35582-08-2

MF:C₉H₈N₂O

MW:160.17262172699

MDL:MFCD14657178

CID:1036813

PubChem ID:12371741

Update Time:2025-06-07

3-Oxazol-2-yl-phenylamine Chemical and Physical Properties

Names and Identifiers

- 3-(Oxazol-2-yl)aniline
- 3-(1,3-Oxazol-2-yl)aniline
- 3-(2-oxazolyl)Benzenamine
- 3-Oxazol-2-yl-phenylamine
- 2-(3-aminophenyl)1,3-oxazole
- 2-(3-aminophenyl)oxazole
- 3-(2-oxazolyl)aniline
- 3-(OXAZOL-2-YL)BENZENAMINE
- 3-oxazol-2-yl-aniline
- 3-oxazolylaniline
- AC1Q51FJ
- SureCN3846030
- MFCD14657178
- BS-13695
- DTXSID10494875
- SCHEMBL3846030
- Benzenamine, 3-(2-oxazolyl)-
- DB-348425
- AKOS010652632
- CS-0437670
- F84128
- SY192208
- EN300-72649
- 35582-08-2
- AM807155
- Z815304294
- PMLOUCFXSMIGQI-UHFFFAOYSA-N
- MDL： MFCD14657178
- Inchi： 1S/C9H8N2O/c10-8-3-1-2-7(6-8)9-11-4-5-12-9/h1-6H,10H2
- InChI Key： PMLOUCFXSMIGQI-UHFFFAOYSA-N
- SMILES： O1C=CN=C1C1C=CC=C(C=1)N

Computed Properties

Exact Mass: 160.06374
Monoisotopic Mass: 160.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 52Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: 63-65 °C
Boiling Point: 344.1±44.0 °C at 760 mmHg
Flash Point: 161.9±28.4 °C
PSA: 52.05
Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Oxazol-2-yl-phenylamine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Sealed in dry,2-8°C

3-Oxazol-2-yl-phenylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	O858608-10mg	3-Oxazol-2-yl-phenylamine	35582-08-2		10mg	$ 50.00	2022-06-03
TRC	O858608-50mg	3-Oxazol-2-yl-phenylamine	35582-08-2		50mg	$ 135.00	2022-06-03
TRC	O858608-100mg	3-Oxazol-2-yl-phenylamine	35582-08-2		100mg	$ 230.00	2022-06-03
Chemenu	CM190876-1g	3-(oxazol-2-yl)aniline	35582-08-2	95%	1g	$580	2021-08-05
abcr	AB523417-250 mg	3-(1,3-Oxazol-2-yl)aniline; .	35582-08-2		250mg	€482.50	2023-06-14
abcr	AB523417-1 g	3-(1,3-Oxazol-2-yl)aniline; .	35582-08-2		1g	€946.00	2023-06-14
Chemenu	CM190876-1g	3-(oxazol-2-yl)aniline	35582-08-2	95%	1g	$***	2023-05-30
Enamine	EN300-72649-0.05g	3-(1,3-oxazol-2-yl)aniline	35582-08-2	95.0%	0.05g	$135.0	2025-03-21
Enamine	EN300-72649-0.1g	3-(1,3-oxazol-2-yl)aniline	35582-08-2	95.0%	0.1g	$202.0	2025-03-21
Enamine	EN300-72649-0.25g	3-(1,3-oxazol-2-yl)aniline	35582-08-2	95.0%	0.25g	$289.0	2025-03-21